Cas no 139549-26-1 (Benzoxazole, 2-(chloromethyl)-7-methyl-)

• Product Name: Benzoxazole, 2-(chloromethyl)-7-methyl-
• CAS No: 139549-26-1
• MF: C₉H₈ClNO
• MW: 181.618921279907
• CID: 1275171
• PubChem ID: 10261739
• Update Time: 2025-06-08

Benzoxazole, 2-(chloromethyl)-7-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzoxazole, 2-(chloromethyl)-7-methyl-
• 2-(chloromethyl)-7-methylbenzo[d]oxazole
• DA-10768
• SCHEMBL9846370
• AKOS017531433
• 139549-26-1

• MDL： MFCD20633886
• Inchi： 1S/C9H8ClNO/c1-6-3-2-4-7-9(6)12-8(5-10)11-7/h2-4H,5H2,1H3
• InChI Key： SLMSHQHLRHCEER-UHFFFAOYSA-N
• SMILES： ClCC1=NC2C=CC=C(C)C=2O1

Computed Properties

• Exact Mass: 181.02954
• Monoisotopic Mass: 181.0294416g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 26Ų

Experimental Properties

• PSA: 26.03

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles Benzoxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles

Additional information on Benzoxazole, 2-(chloromethyl)-7-methyl-

Benzoxazole, 2-(chloromethyl)-7-methyl-

Benzoxazole, a heterocyclic aromatic compound, has been a subject of extensive research due to its versatile applications in various fields. Among its numerous derivatives, 2-(chloromethyl)-7-methyl-benzoxazole (CAS No: 139549-26-1) stands out for its unique chemical properties and potential uses in advanced materials and pharmaceuticals. This compound is characterized by a benzene ring fused with an oxazole moiety, where the oxazole group contains a chlorine-substituted methyl group at the 2-position and a methyl group at the 7-position.

The synthesis of 2-(chloromethyl)-7-methyl-benzoxazole involves a series of carefully designed organic reactions. Recent studies have focused on optimizing the synthesis pathway to enhance yield and purity, making it more feasible for large-scale production. Researchers have explored various methodologies, including nucleophilic substitution and coupling reactions, to achieve the desired product efficiently.

In terms of applications, benzoxazole derivatives have shown promise in the field of optoelectronics. The incorporation of the chloromethyl group at the 2-position introduces unique electronic properties to the molecule, making it suitable for use in light-emitting diodes (LEDs) and organic photovoltaics (OPVs). Recent advancements in material science have demonstrated that these compounds can significantly improve the efficiency and stability of such devices.

Beyond optoelectronics, 2-(chloromethyl)-7-methyl-benzoxazole has also gained attention in pharmaceutical research. Its ability to act as a ligand in metalloenzyme inhibitors has opened new avenues for drug development. Studies have shown that this compound can selectively bind to certain enzymes, potentially leading to novel therapeutic agents for treating various diseases.

The environmental impact of synthesizing and using such compounds is another area of interest. Researchers are actively exploring green chemistry approaches to minimize waste and reduce the environmental footprint associated with their production. This includes the use of biodegradable solvents and catalytic systems that operate under mild conditions.

In conclusion, benzoxazole derivatives, particularly CAS No: 139549-26-1, continue to be a focal point in both academic and industrial research. Their unique chemical properties and wide-ranging applications make them invaluable in advancing modern technologies and therapies.